Cas no 1513401-85-8 (1-Methyl-6-(pyrrolidin-2-yl)-1H-indole)

• Product Name: 1-Methyl-6-(pyrrolidin-2-yl)-1H-indole
• CAS No: 1513401-85-8
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 5765677
• PubChem ID: 82607698
• Update Time: 2025-10-30

1-Methyl-6-(pyrrolidin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-6-pyrrolidin-2-yl-1H-indole
• 1-Methyl-6-(pyrrolidin-2-yl)-1H-indole
• 1513401-85-8
• EN300-1849889
• 1H-Indole, 1-methyl-6-(2-pyrrolidinyl)-

• Inchi： 1S/C13H16N2/c1-15-8-6-10-4-5-11(9-13(10)15)12-3-2-7-14-12/h4-6,8-9,12,14H,2-3,7H2,1H3
• InChI Key： PABOSKOCYLHRQQ-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=CC=C2C=CN(C)C2=C1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 362.3±30.0 °C(Predicted)
• pka: 10.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-Methyl-6-(pyrrolidin-2-yl)-1H-indole

Introduction to 1-Methyl-6-(pyrrolidin-2-yl)-1H-indole (CAS No. 1513401-85-8)

1-Methyl-6-(pyrrolidin-2-yl)-1H-indole, identified by its Chemical Abstracts Service (CAS) number 1513401-85-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of 1-Methyl-6-(pyrrolidin-2-yl)-1H-indole, particularly the presence of a methyl group at the 1-position and a pyrrolidine moiety at the 6-position, contribute to its unique chemical properties and biological interactions.

The indole core is a pivotal scaffold in drug discovery, with numerous pharmacologically active agents derived from this structure. Indole derivatives have been extensively studied for their roles in modulating various biological pathways, including those involved in neurotransmission, inflammation, and cancer progression. The introduction of substituents such as the methyl group and the pyrrolidine ring enhances the compound's interactability with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds like 1-Methyl-6-(pyrrolidin-2-yl)-1H-indole. These methodologies allow researchers to predict the binding affinity and specificity of small molecules to biological targets, thereby accelerating the drug discovery process. The structural complexity of 1-Methyl-6-(pyrrolidin-2-yl)-1H-indole makes it an intriguing subject for computational studies aimed at elucidating its mechanism of action.

In vitro studies have begun to uncover the potential pharmacological effects of 1-Methyl-6-(pyrrolidin-2-yl)-1H-indole. Initial research suggests that this compound may exhibit properties relevant to central nervous system (CNS) disorders, including modulation of serotonin receptors and potential neuroprotective effects. Serotonin, a key neurotransmitter, plays a crucial role in mood regulation, sleep, and cognitive functions. Therefore, compounds that interact with serotonin receptors are of great interest in the development of treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The pyrrolidine ring in 1-Methyl-6-(pyrrolidin-2-yl)-1H-indole is particularly noteworthy for its ability to enhance binding affinity to certain protein targets. Pyrrolidine derivatives are commonly found in biologically active molecules due to their capacity to form stable hydrogen bonds and hydrophobic interactions with receptor sites. This structural feature may contribute to the compound's efficacy in modulating biological pathways associated with CNS disorders.

Furthermore, the methyl group at the 1-position of the indole ring can influence electronic properties and steric interactions, further tailoring the compound's pharmacological profile. The combination of these structural elements makes 1-Methyl-6-(pyrrolidin-2-yl)-1H-indole a versatile scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Current research is also exploring the potential applications of 1-Methyl-6-(pyrrolidin-2-yl)-1H-indole in oncology. Indole derivatives have shown promise as anti-cancer agents due to their ability to induce apoptosis and inhibit tumor growth. The specific modifications present in 1-Methyl-6-(pyrrolidin-2-yl)-1H-indole may confer additional mechanisms of action relevant to cancer therapy, such as modulation of signaling pathways involved in cell proliferation and survival.

The synthesis of 1-Methyl-6-(pyrrolidin-2-yl)-1H-indole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, including transition metal catalysis and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These methods are essential for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

The pharmacokinetic properties of 1-Methyl-6-(pyrrolidin-2-yl)-1H-indole are another critical aspect being evaluated during its development. Factors such as solubility, stability, bioavailability, and metabolic clearance rates determine how effectively a drug can reach its target site within the body. Researchers are employing advanced analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to characterize these properties.

In conclusion, 1-Methyl -6 -( py rro lid ine - 2 - yl ) - 1 H - ind ole ( C A S N o . 15 1340 1 -8 5 -8 ) represents an exciting prospect in pharmaceutical research due to its unique structural features and potential biological activities . Further studies are warranted to fully elucidate its therapeutic potential across various disease indications . p >